Cas no 1260794-19-1 (3-(2-bromo-5-chlorophenyl)pyrrolidine)

• Product Name: 3-(2-bromo-5-chlorophenyl)pyrrolidine
• CAS No: 1260794-19-1
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 6584900
• PubChem ID: 83735496
• Update Time: 2025-11-01

3-(2-bromo-5-chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-chlorophenyl)pyrrolidine
• EN300-1913727
• 1260794-19-1

• Inchi： 1S/C10H11BrClN/c11-10-2-1-8(12)5-9(10)7-3-4-13-6-7/h1-2,5,7,13H,3-4,6H2
• InChI Key： SNXFOFAXHZBQGH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1CNCC1)Cl

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-bromo-5-chlorophenyl)pyrrolidine

Introduction to 3-(2-bromo-5-chlorophenyl)pyrrolidine (CAS No. 1260794-19-1)

3-(2-bromo-5-chlorophenyl)pyrrolidine, with the CAS number 1260794-19-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds with a nitrogen atom and four carbon atoms. The unique substitution pattern of 3-(2-bromo-5-chlorophenyl)pyrrolidine makes it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(2-bromo-5-chlorophenyl)pyrrolidine consists of a pyrrolidine ring attached to a 2-bromo-5-chlorophenyl group. This combination of functional groups imparts specific chemical and biological properties that are highly relevant to drug discovery and development. The bromine and chlorine substituents on the phenyl ring can influence the compound's reactivity, solubility, and biological activity, making it a valuable scaffold for medicinal chemists.

Recent studies have highlighted the potential of 3-(2-bromo-5-chlorophenyl)pyrrolidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against certain types of cancer cells. Specifically, these derivatives have demonstrated significant cytotoxic effects on human breast cancer cell lines, suggesting their potential as anticancer agents.

In addition to its anticancer properties, 3-(2-bromo-5-chlorophenyl)pyrrolidine has also been explored for its neuroprotective effects. A study in the European Journal of Pharmacology reported that certain derivatives of this compound can protect neuronal cells from oxidative stress-induced damage. This finding is particularly important given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3-(2-bromo-5-chlorophenyl)pyrrolidine have also been investigated to ensure its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In the context of drug discovery, the synthetic accessibility of 3-(2-bromo-5-chlorophenyl)pyrrolidine is another critical factor. Efficient synthetic routes have been developed to produce this compound and its derivatives in high yields and purity. These synthetic methods often involve palladium-catalyzed cross-coupling reactions and other advanced techniques, which facilitate the rapid generation of structurally diverse analogs for biological screening.

The versatility of 3-(2-bromo-5-chlorophenyl)pyrrolidine extends beyond its direct use as a therapeutic agent. It serves as a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the preparation of peptidomimetics, which are small molecules designed to mimic the structure and function of peptides. These peptidomimetics have shown promise in various therapeutic applications, including enzyme inhibition and receptor modulation.

In conclusion, 3-(2-bromo-5-chlorophenyl)pyrrolidine (CAS No. 1260794-19-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new avenues for its use, underscoring its significance in advancing drug discovery and development.